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Compound of Interest

Compound Name: calcium;4-aminobenzoate

Cat. No.: B15345945 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of calcium 4-aminobenzoate, ensuring compliance and minimizing risk.

Summary of Material Hazards
While a specific Safety Data Sheet (SDS) for calcium 4-aminobenzoate is not readily available,

a conservative approach to its handling and disposal is recommended based on the properties

of its parent compound, 4-aminobenzoic acid, and general characteristics of calcium salts.

4-Aminobenzoic Acid Hazards:

Causes skin irritation.[1][2]

May cause an allergic skin reaction.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

May cause long-lasting harmful effects to aquatic life.[2]

Calcium Salt (Calcium Acetate as a proxy) Hazards:
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Generally considered non-hazardous.[3]

May cause irritation upon contact with skin, eyes, or respiratory system.

Decomposes at high temperatures (above 160°C) to produce flammable acetone.[3][4]

Therefore, calcium 4-aminobenzoate should be handled as a substance that can cause skin,

eye, and respiratory irritation, may cause allergic skin reactions, and is potentially harmful to

the aquatic environment.

Quantitative Data
For clarity, the following table summarizes key quantitative data for the parent compound, 4-

aminobenzoic acid, which should be considered when assessing the potential risks of calcium

4-aminobenzoate.

Property Value Source

4-Aminobenzoic Acid

Melting Point 186-189 °C [5]

pH 3.5 (0.5% aqueous solution) [5]

Oral LD50 (mouse) 2850 mg/kg [5]

Oral LD50 (rabbit) 1830 mg/kg [5]

Oral LD50 (rat) >6 g/kg [5]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of calcium

4-aminobenzoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://archpdfs.lps.org/Chemicals/Calcium%20Acetate.pdf
https://archpdfs.lps.org/Chemicals/Calcium%20Acetate.pdf
https://www.chemicalbook.com/msds/calcium-acetate.pdf
https://www.southwest.tn.edu/ehs/msds/a/4-Aminobenzoic%20acid%2099%20percent.pdf
https://www.southwest.tn.edu/ehs/msds/a/4-Aminobenzoic%20acid%2099%20percent.pdf
https://www.southwest.tn.edu/ehs/msds/a/4-Aminobenzoic%20acid%2099%20percent.pdf
https://www.southwest.tn.edu/ehs/msds/a/4-Aminobenzoic%20acid%2099%20percent.pdf
https://www.southwest.tn.edu/ehs/msds/a/4-Aminobenzoic%20acid%2099%20percent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have Calcium
4-Aminobenzoate Waste

Is the waste contaminated
with other hazardous materials?

Segregate and label as
'Calcium 4-Aminobenzoate, Contaminated Waste'.

Consult EHS for specific disposal protocol.

Yes

Is the quantity large or small?

No

End
Package in a sealed, labeled container.

Arrange for pickup by a licensed
waste disposal company.

Large

Package in a sealed, labeled container.
Dispose of as non-hazardous solid waste

(check local regulations).

Small

End End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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